Cas no 2694726-18-4 (8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine)
8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
- 2694726-18-4
- EN300-33048122
- 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine
-
- Inchi: 1S/C7H7ClN4/c1-9-7-11-10-6-5(8)3-2-4-12(6)7/h2-4H,1H3,(H,9,11)
- InChI Key: HASOGUAGMXVEAD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN2C(=NN=C21)NC
Computed Properties
- Exact Mass: 182.0359239g/mol
- Monoisotopic Mass: 182.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 42.2Ų
8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33048122-1g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 1g |
$499.0 | 2023-09-04 | ||
| Enamine | EN300-33048122-5g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 5g |
$1448.0 | 2023-09-04 | ||
| Enamine | EN300-33048122-10g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 10g |
$2146.0 | 2023-09-04 | ||
| Enamine | EN300-33048122-0.05g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 0.05g |
$419.0 | 2025-03-18 | |
| Enamine | EN300-33048122-0.1g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 0.1g |
$439.0 | 2025-03-18 | |
| Enamine | EN300-33048122-0.25g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 0.25g |
$459.0 | 2025-03-18 | |
| Enamine | EN300-33048122-0.5g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 0.5g |
$479.0 | 2025-03-18 | |
| Enamine | EN300-33048122-1.0g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 1.0g |
$499.0 | 2025-03-18 | |
| Enamine | EN300-33048122-2.5g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 2.5g |
$978.0 | 2025-03-18 | |
| Enamine | EN300-33048122-5.0g |
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine |
2694726-18-4 | 95.0% | 5.0g |
$1448.0 | 2025-03-18 |
8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine
Introduction to 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine (CAS No. 2694726-18-4)
8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2694726-18-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazoloapyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and methyl substituents in its molecular framework enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.
The structural complexity of 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine arises from its fused heterocyclic system, which consists of a triazole ring connected to an apyridine core. This arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for interactions with biological targets. The compound’s molecular formula and connectivity play a crucial role in determining its reactivity and pharmacological effects.
In recent years, there has been a growing interest in developing novel therapeutic agents based on triazoloapyridine derivatives due to their demonstrated efficacy in various preclinical studies. The 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine structure has been explored for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Its ability to modulate key biological pathways makes it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The chloro and methyl groups provide sites for further functionalization, allowing chemists to tailor its properties for specific therapeutic needs. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced potency and selectivity. Researchers have leveraged these characteristics to develop compounds with improved pharmacokinetic profiles and reduced side effects.
The synthesis of 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex triazoloapyridine core. These advancements have not only improved the accessibility of the compound but also paved the way for scalable production processes.
From a biological perspective, the 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine scaffold has shown promise in interacting with enzymes and receptors involved in disease pathways. For instance, studies have indicated its potential as an inhibitor of certain kinases and transcription factors that are implicated in cancer progression. Additionally, its anti-inflammatory properties have been observed in preclinical models, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacological activity of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug development. By designing derivatives that optimize solubility and lipophilicity, researchers aim to improve bioavailability and therapeutic efficacy. This has opened up new avenues for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.
Efforts are ongoing to translate these preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are focused on validating the therapeutic potential of 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine through rigorous clinical trials. These trials aim to establish safety profiles and dosing regimens that can be translated into effective treatments for patients suffering from various diseases.
The regulatory landscape also plays a crucial role in advancing this compound through drug development pipelines. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) ensures that new drugs are safe and effective before reaching patients. Continuous advancements in synthetic chemistry and biopharmaceutical technologies are streamlining these processes, making it more feasible to bring novel therapeutics like 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine to market.
In conclusion,8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-am ine (CAS No. 2694726-18-4) represents a promising candidate for future pharmaceutical applications due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its synthesis,elucidating its mechanism of action,and translating preclinical successes into clinical benefits for patients worldwide.
2694726-18-4 (8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)